Cas no 62501-38-6 (Thietane, 2,2,3-trimethyl-, 1,1-dioxide)

• Product Name: Thietane, 2,2,3-trimethyl-, 1,1-dioxide
• CAS No: 62501-38-6
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 442489
• PubChem ID: 67689643
• Update Time: 2025-04-19

Thietane, 2,2,3-trimethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thietane, 2,2,3-trimethyl-, 1,1-dioxide
• 2,2,3-trimethylthietane 1,1-dioxide
• 2,2,3-Trimethyl-1lambda~6~-thietane-1,1-dione
• 62501-38-6
• SCHEMBL8780635
• DTXSID10737577

• Inchi： 1S/C6H12O2S/c1-5-4-9(7,8)6(5,2)3/h5H,4H2,1-3H3
• InChI Key： ZKPPIWYPBPYGEO-UHFFFAOYSA-N
• SMILES： S1(CC(C)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 148.05586
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14